Cas no 62351-40-0 (Benzoic acid, 3,4,5-tris[[[(5-cyanopentyl)amino]carbonyl]oxy]-)

• Product name: Benzoic acid, 3,4,5-tris[[[(5-cyanopentyl)amino]carbonyl]oxy]-
• CAS No: 62351-40-0
• MF: C₂₈H₃₆N₆O₈
• MW: 584.620846748352
• CID: 448307
• PubChem ID: 53710080

Benzoic acid, 3,4,5-tris[[[(5-cyanopentyl)amino]carbonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4,5-tris[[[(5-cyanopentyl)amino]carbonyl]oxy]-
• 3,4,5-tris(5-cyanopentylcarbamoyloxy)benzoic acid
• 62351-40-0
• DTXSID80706114
• SCHEMBL11679126
• 3,4,5-Tris{[(5-cyanopentyl)carbamoyl]oxy}benzoic acid

• Inchi： InChI=1S/C28H36N6O8/c29-13-7-1-4-10-16-32-26(37)40-22-19-21(25(35)36)20-23(41-27(38)33-17-11-5-2-8-14-30)24(22)42-28(39)34-18-12-6-3-9-15-31/h19-20H,1-12,16-18H2,(H,32,37)(H,33,38)(H,34,39)(H,35,36)
• InChI Key： BZXHEWVRXKXOQK-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C(=C1OC(=O)NCCCCCC#N)OC(=O)NCCCCCC#N)OC(=O)NCCCCCC#N)C(=O)O

Computed Properties

• Exact Mass: 584.25968
• Monoisotopic Mass: 584.25946213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 42
• Rotatable Bond Count: 22
• Complexity: 958
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 224Ų

Experimental Properties

• PSA: 223.66